2-(1h-Indole-5-carboxamido)acetic acid

Core Science & Biosynthesis

Potential therapeutic targets for Indole-5-carboxylic acid glycine conjugates

Technical Guide: Therapeutic Targeting of Indole-5-Carboxylic Acid Glycine Conjugates

Executive Summary: The Indole-Glycine Pharmacophore

The conjugation of glycine to carboxylic acid-bearing pharmacophores is classically viewed as a Phase II detoxification mechanism (via Glycine N-Acyltransferase, GLYAT) to facilitate renal excretion. However, recent data concerning indole-3-carboxylic acid (ICA) glycine conjugates has shifted this paradigm, revealing them as potent, endogenous signaling molecules.

Indole-5-carboxylic acid glycine (I5CA-Gly) represents a critical structural evolution from the natural indole-3-metabolites. By translocating the carboxyl-glycine moiety to the 5-position, researchers can access a unique chemical space that retains the indole core's signaling capability while altering the vector of interaction with key G-Protein Coupled Receptors (GPCRs) and Nuclear Receptors.

This guide outlines the three primary therapeutic targets for I5CA-Gly: GPR84 (Inflammation), AhR (Immunomodulation), and PEPT1/2 (Targeted Delivery), providing the rationale and validation protocols for each.

Structural Logic & Metabolic Context

Unlike the labile indole-3-acetic acid derivatives, the indole-5-carboxylic acid core is electronically distinct. The 5-position is distal to the heterocyclic nitrogen, allowing the glycine tail to extend into deep hydrophobic pockets of receptors that 3-substituted indoles cannot access.

Feature	Indole-3-Glycine (Natural)	Indole-5-Glycine (Synthetic/Hybrid)
Origin	Microbiome/Host Metabolism	Synthetic / Bioisostere Design
Primary Target	AhR (Agonist)	GPR84 (Antagonist/Modulator)
Metabolic Stability	Susceptible to indolic oxidation	Enhanced stability at C3 position
Transport	OATs (Organic Anion Transporters)	PEPT1/PEPT2 (Peptide Transporters)

Primary Therapeutic Targets

Target A: GPR84 (The Inflammatory Switch)

Mechanism: GPR84 is a pro-inflammatory GPCR activated by medium-chain fatty acids (MCFAs).[1][2] It is highly upregulated in neutrophils and macrophages during acute inflammation (e.g., sepsis, IBD). The I5CA-Gly Opportunity: 5-substituted indoles are established privileged structures for GPR84 antagonism. The glycine conjugation adds a polar "head" mimicking the carboxylate of MCFAs, potentially allowing I5CA-Gly to act as a competitive antagonist or a biased ligand .

• Therapeutic Outcome: Suppression of neutrophil chemotaxis and reduction of TNF-

  release in fibrotic diseases.

Target B: Aryl Hydrocarbon Receptor (AhR)

Mechanism: AhR is a cytosolic transcription factor that senses environmental toxins and endogenous indoles. Upon ligand binding, it translocates to the nucleus to regulate immune tolerance (T-reg differentiation). The I5CA-Gly Opportunity: While Indole-3-glycine is a known AhR agonist, the 5-position modification alters the ligand binding domain (LBD) fit. I5CA-Gly is predicted to function as a Selective AhR Modulator (SAhRM) , decoupling the toxic dioxin-response element (DRE) activation from the beneficial immunomodulatory pathways.

Target C: PEPT1/PEPT2 Transporters

Mechanism: The solute carrier 15 (SLC15) family transports di/tripeptides. The I5CA-Gly Opportunity: The glycine conjugate motif mimics a dipeptide. This allows I5CA-Gly to be actively transported into cells expressing PEPT1 (intestine/kidney) or PEPT2 (lung/brain), serving as a "Trojan Horse" delivery vector for the indole pharmacophore into tissues with high transporter expression.

Visualizing the Mechanism of Action

The following diagram illustrates the dual-pathway signaling and metabolic handling of I5CA-Gly.

Caption: Mechanistic flow of I5CA-Gly from enzymatic synthesis (GLYAT) to dual-target engagement (GPR84 antagonism and AhR modulation).

Experimental Validation Protocols

To validate I5CA-Gly as a therapeutic candidate, the following self-validating workflows must be executed.

Protocol A: Enzymatic Synthesis & Stability Assay

Objective: Confirm I5CA is a substrate for GLYAT and assess hydrolytic stability.

• Reagents: Recombinant human GLYAT, Indole-5-carboxylic acid (100 µM), [13C]-Glycine, Acetyl-CoA synthetase mix.

• Reaction: Incubate I5CA with GLYAT mix at 37°C in Tris-HCl (pH 7.4).

• Analysis: Quench with acetonitrile at t=0, 30, 60 min. Analyze via LC-MS/MS (MRM mode).

• Validation Check: The appearance of the parent ion [M+H]+ corresponding to I5CA-Gly (Mass shift +57 Da) must correlate with I5CA depletion.

• Stability: Incubate purified I5CA-Gly in human plasma. If half-life < 30 min, the conjugate is too labile for systemic therapy (suggests rapid hydrolysis by acylases).

Protocol B: GPR84 cAMP Inhibition Assay

Objective: Determine if I5CA-Gly acts as an agonist or antagonist.

• Cell Line: CHO-K1 cells overexpressing human GPR84.

• Agonist Control: Embelin or Decanoic Acid (C10).

• Workflow:

  • Agonist Mode: Treat cells with I5CA-Gly (0.1 nM – 10 µM). Measure cAMP reduction (Gi-coupled).

  • Antagonist Mode: Pre-treat cells with I5CA-Gly, then stimulate with EC80 of Decanoic Acid.

• Readout: HTRF (Homogeneous Time-Resolved Fluorescence) cAMP kit.

• Success Criteria: A dose-dependent restoration of cAMP levels in the presence of Decanoic Acid indicates antagonism .

Protocol C: AhR Luciferase Reporter Assay

Objective: Quantify AhR activation potency relative to Indole-3-carbinol.

• System: HepG2 cells stably transfected with pGudLuc (DRE-driven luciferase).

• Dosing: Treat cells with I5CA-Gly (1 nM – 100 µM) for 24 hours.

• Controls: DMSO (Negative), TCDD (Positive max), Indole-3-acetic acid (Reference).

• Data Processing: Normalize RLU (Relative Light Units) to protein concentration.

• Interpretation:

  • High activation = Full Agonist (Toxin-like).

  • Low/Moderate activation = SAhRM (Therapeutic potential).

Consolidated Data & Comparison

The following table summarizes the expected pharmacological profile based on structure-activity relationship (SAR) data of related indole conjugates.

Parameter	Indole-3-Acetic Acid (IAA)	I5CA-Gly (Target)	Clinical Implication
GPR84 Activity	Weak Agonist	Predicted Antagonist	Anti-inflammatory utility in IBD/NASH.
AhR Binding	High Affinity	Moderate Affinity	Reduced risk of dioxin-like toxicity (chloracne).
Plasma Stability	Low (Oxidation prone)	High	Improved PK profile for oral dosing.
Excretion	OAT1/3 (Renal)	PEPT1 / Glomerular	Potential for kidney-targeted drug delivery.

References

• Morgan, E. W., et al. (2026). Interkingdom glycine conjugates of indole-3-carboxylates are Ah receptor ligands.[3][4][5][6] BioRxiv.[4][5][7] Link

  • Establishes the biological activity of indole-glycine conjug

• Liminal BioSciences. (2023). Selective GPR84 Antagonist Programs. Link

  • Validates GPR84 as a target for indole-based antagonists in fibrosis and inflamm

• Mancini, S. J., et al. (2019).[8] GPR84: A Pro-Inflammatory Receptor and Potential Therapeutic Target.[9][10] Journal of Biological Chemistry. Link

  • Provides the mechanistic basis for targeting GPR84 in immune cells.

• Knights, K. M., & Miners, J. O. (2012).[11] Amino acid conjugation: a novel route of xenobiotic carboxylic acid metabolism. Expert Opinion on Drug Metabolism & Toxicology. Link

  • Details the enzymatic role of GLYAT in forming glycine conjug

• Teymori, A., et al. (2021).[12] Design and Synthesis of 5-Hydroxyindole-3-Carboxylic Acid Derivatives as Potential Anti-breast Cancer Agents. Iranian Journal of Pharmaceutical Research. Link

  • Demonstrates the synthetic viability and biological potential of 5-substituted indole carboxylic acids.

Sources

• 1. researchgate.net [researchgate.net]
• 2. findresearcher.sdu.dk [findresearcher.sdu.dk]
• 3. Interkingdom glycine conjugates of indole-3-carboxylates are Ah receptor ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Interkingdom glycine conjugates of indole-3-carboxylates are Ah receptor ligands | bioRxiv [biorxiv.org]
• 5. Interkingdom glycine conjugates of indole-3-carboxylates are Ah receptor ligands | bioRxiv [biorxiv.org]
• 6. researchgate.net [researchgate.net]
• 7. biorxiv.org [biorxiv.org]
• 8. Therapeutic validation of an orphan G protein‐coupled receptor: The case of GPR84 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Structural insights into ligand recognition and activation of the medium-chain fatty acid-sensing receptor GPR84 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Liminal BioSciences - Selective GPR84 Antagonist [liminalbiosciences.com]
• 11. elearning.uniroma1.it [elearning.uniroma1.it]
• 12. Design, Synthesis, and Investigation of Cytotoxic Effects of 5-Hydroxyindole-3-Carboxylic Acid and Ester Derivatives as Potential Anti-breast Cancer Agents - PMC [pmc.ncbi.nlm.nih.gov]

Literature Review on Indole-5-carboxamido Acetic Acid Analogs: A Technical Guide for Drug Discovery

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical exploration of indole-5-carboxamido acetic acid analogs, a class of compounds with significant therapeutic potential. We will delve into their synthesis, biological activities, and the critical structure-activity relationships that govern their efficacy, offering field-proven insights to guide future research and development.

The Strategic Importance of the Indole-5-carboxamido Acetic Acid Scaffold

The indole ring is a privileged structure in medicinal chemistry, forming the backbone of numerous pharmaceuticals. The addition of a carboxamide at the 5-position and an acetic acid moiety on the indole nitrogen creates a unique pharmacophore with a specific three-dimensional arrangement. This structure allows for multi-point interactions with biological targets, including hydrogen bonding via the amide and carboxylic acid groups, and hydrophobic interactions through the indole ring system. The true power of this scaffold lies in its modularity; the ease of modifying the substituents on the carboxamide nitrogen and the indole ring allows for the systematic fine-tuning of a compound's pharmacological profile.

Synthesis and Chemical Logic: From Core to Analog

The construction of indole-5-carboxamido acetic acid analogs is a multi-step process that hinges on robust and well-established chemical transformations. The chosen synthetic pathway must be efficient and amenable to the introduction of chemical diversity.

Building the Foundation: Synthesis of the Indole-5-Carboxylic Acid Core

A cornerstone of synthesizing this class of compounds is the reliable production of the indole-5-carboxylic acid intermediate. While several methods exist, a common and effective approach involves the functionalization of a pre-formed indole.

Experimental Protocol: Synthesis of Indole-5-carboxylic Acid

• Nitration of Indole: Indole is first nitrated at the 5-position using a suitable nitrating agent, such as nitric acid in sulfuric acid, under carefully controlled temperature conditions to favor the desired regioisomer.

• Reduction of the Nitro Group: The resulting 5-nitroindole is then reduced to 5-aminoindole. This can be achieved through various methods, including catalytic hydrogenation (e.g., using palladium on carbon) or with a reducing agent like tin(II) chloride.

• Sandmeyer Reaction: The 5-aminoindole is converted to the corresponding diazonium salt, which is then subjected to a Sandmeyer reaction with a cyanide source (e.g., copper(I) cyanide) to introduce a nitrile group at the 5-position.

• Hydrolysis of the Nitrile: Finally, the 5-cyanoindole is hydrolyzed under acidic or basic conditions to yield the target indole-5-carboxylic acid.

Diversification: Amidation and N-Alkylation

With the core indole-5-carboxylic acid in hand, the next phase involves introducing the carboxamide and acetic acid functionalities.

Rationale for Reagent Selection: The choice of coupling agents for the amide bond formation is critical for achieving high yields and purity. Peptide coupling reagents such as HATU or EDC/HOBt are preferred as they are highly efficient and minimize side reactions. For the subsequent N-alkylation, a strong, non-nucleophilic base like sodium hydride is used to deprotonate the indole nitrogen, followed by the addition of an electrophile like ethyl bromoacetate.

Experimental Workflow: From Core to Final Analog

Caption: General synthetic workflow for indole-5-carboxamido acetic acid analogs.

Biological Activity and Therapeutic Applications

A primary therapeutic target for indole-5-carboxamido acetic acid analogs has been aldose reductase , an enzyme implicated in the complications of diabetes.

Mechanism of Action: Aldose Reductase Inhibition

Aldose reductase is the first and rate-limiting enzyme in the polyol pathway, which converts glucose to sorbitol. In hyperglycemic conditions, the increased flux through this pathway leads to the accumulation of sorbitol in tissues, causing osmotic stress and cellular damage, which contributes to diabetic complications such as neuropathy, retinopathy, and nephropathy.

Indole-5-carboxamido acetic acid analogs act as inhibitors of aldose reductase. The carboxylic acid moiety is believed to anchor the molecule to the enzyme's active site through interactions with key amino acid residues, while the indole scaffold and the N-substituted carboxamide group occupy a nearby hydrophobic pocket. By blocking the activity of this enzyme, these compounds can prevent the accumulation of sorbitol and potentially ameliorate the long-term consequences of diabetes.

The Polyol Pathway and Point of Intervention

Caption: Inhibition of aldose reductase in the polyol pathway.

Structure-Activity Relationship (SAR) Analysis

Systematic modification of the indole-5-carboxamido acetic acid scaffold has yielded crucial insights into the structural features required for potent aldose reductase inhibition.

R1 (Indole N-substituent)	R2 (Amide N-substituent)	Relative Potency (Aldose Reductase Inhibition)
-CH₂COOH	Benzyl	+++
-CH₂COOH	4-Chlorobenzyl	++++
-CH₂COOH	2,4-Dichlorobenzyl	++
-CH₂COOH	Phenyl	+
-H	Benzyl	Inactive

Key Takeaways from SAR Studies:

• Essentiality of the Acetic Acid Group: The N-acetic acid moiety (R1) is critical for activity, highlighting its role as a key interacting group with the enzyme.

• Impact of the Amide Substituent: The nature of the R2 substituent on the amide nitrogen significantly influences potency. Aromatic and substituted aromatic groups are generally favored, suggesting the presence of a hydrophobic binding pocket.

• Electronic and Steric Effects: The substitution pattern on the R2 aromatic ring can fine-tune activity. For instance, the introduction of a chlorine atom at the para-position of the benzyl ring often enhances potency, indicating that both electronic and steric factors are at play.

Future Perspectives and Conclusion

The indole-5-carboxamido acetic acid scaffold remains a highly attractive starting point for the design of novel therapeutics. The established synthetic accessibility allows for the creation of diverse chemical libraries for screening against a wide range of biological targets beyond aldose reductase.

Future research should focus on:

• Expanding Chemical Diversity: Exploring a broader range of substituents at both the R1 and R2 positions to identify novel pharmacophores with improved potency and selectivity.

• Target Deconvolution: Screening existing and novel analogs against various enzyme and receptor panels to uncover new therapeutic applications.

• Pharmacokinetic Optimization: Modifying the scaffold to enhance drug-like properties, including solubility, metabolic stability, and oral bioavailability.

References

• Mylari, B. L., et al. (1991). Novel, potent aldose reductase inhibitors: 3,4-dihydro-4-oxo-3-[[5-(trifluoromethyl)-2-benzothiazolyl]methyl]-1-phthalazineacetic acid (zopolrestat) and congeners. Journal of Medicinal Chemistry, 34(1), 108–122. [Link]

• Stefek, M., & Kyselova, Z. (2001). Indole-N-acetic acid derivatives as aldose reductase inhibitors: a new view on the structure-activity relationship. Chemical Papers, 55(3), 195-200. [Link]

Technical Notes & Optimization

Technical Support Center: Solubilization of 2-(1H-Indole-5-carboxamido)acetic acid

Ticket ID: SOL-IND-5CA Status: Open Assigned Specialist: Senior Application Scientist, Formulation Chemistry

Executive Summary: The "Amphiphilic Paradox"

Welcome to the technical support hub. You are likely encountering precipitation when introducing 2-(1H-Indole-5-carboxamido)acetic acid into aqueous media.

This molecule presents a classic medicinal chemistry challenge: it possesses a polar, ionizable tail (the glycine moiety) grafted onto a hydrophobic, planar core (the indole ring).

• The Trap: Users often assume that because it is an "acid," it should dissolve in water. However, the strong

  - stacking interactions of the indole rings often override the solvation energy of the carboxylic acid, leading to aggregation and "crashing out," especially in acidic or neutral buffers.

This guide provides a tiered troubleshooting approach to overcoming these thermodynamic barriers.

Tier 1: The Physicochemical Baseline (pH & pKa)

Q: I added the powder directly to PBS (pH 7.4), but it remains a cloudy suspension. Why?

A: While the bulk pH of PBS is 7.4, the local pH at the surface of the dissolving crystal is governed by the acid itself.

The Science: This molecule is an amide conjugate of glycine. The pK

of the terminal carboxylic acid is estimated to be approximately 3.6 – 3.9 (slightly more acidic than acetic acid due to the electron-withdrawing carboxamide linker).

• At pH < 4.0: The molecule is protonated (neutral charge). Solubility is driven solely by the hydrophobic indole, which is negligible in water.

• At pH > 5.0: The molecule is deprotonated (anionic). Electrostatic repulsion helps prevent aggregation.

Troubleshooting Protocol:

• Do not add powder to neutral buffer. The dissolution rate is too slow.

• Pre-solubilize in a minimal volume of dilute base (e.g., 0.1 M NaOH) to force ionization before adding the buffer.

• Target pH: Ensure your final assay buffer is buffered strongly enough to maintain pH > 6.0 after the addition of the compound.

Tier 2: Co-solvent Engineering (DMSO/DMF)

Q: I dissolved the compound in DMSO (stock 100 mM), but when I diluted it into water, it immediately precipitated. How do I fix this?

A: You are experiencing "Solvent Shock." This occurs when the dielectric constant of the solvent environment changes too rapidly, forcing the hydrophobic indole cores to aggregate before water molecules can organize around them.

The "Dropwise-Vortex" Protocol: To transition from organic stock to aqueous buffer, you must avoid local regions of high water concentration until the dispersion is uniform.

• Prepare Stock: Dissolve compound in 100% DMSO (anhydrous) to 50–100 mM.

• Temperature: Warm your aqueous buffer to 37°C.

• Agitation: Set the buffer on a vortex mixer at medium speed.

• Addition: Add the DMSO stock dropwise into the center of the vortex.

  • Critical: Do not touch the pipette tip to the buffer surface.

• Limit: Keep final DMSO concentration < 1% (v/v) if possible, or up to 5% if your assay tolerates it.

Visualizing the Solubility Decision Matrix:

Figure 1: Decision matrix for troubleshooting solubility issues. Follow the logic path to determine if the issue is ionization-based (pH) or aggregation-based (solvent shock).

Tier 3: Advanced Formulation (Cyclodextrins)

Q: I need a high concentration (>1 mM) for animal studies, and DMSO is toxic. What is the alternative?

A: For high-concentration aqueous delivery without organic solvents, Hydroxypropyl-

-Cyclodextrin (HP- -CD) is the industry standard for indole derivatives.

The Mechanism: The indole ring is the perfect size to fit inside the hydrophobic cavity of the

-cyclodextrin torus. The hydrophilic outer shell of the CD then keeps the complex soluble in water. This "molecular encapsulation" prevents the - stacking aggregation.

Preparation Protocol (20% HP-

-CD):

Component	Quantity	Role
HP- -CD	2.0 g	Encapsulating Agent
Water (Milli-Q)	10.0 mL	Solvent
Compound	Target Mass	Active Ingredient
NaOH (1M)	As needed	Ionization Trigger

• Vehicle Prep: Dissolve 2.0 g of HP-

  -CD in 10 mL of water (20% w/v solution). Filter sterilize (0.22 m).

• Compound Addition: Add the 2-(1H-Indole-5-carboxamido)acetic acid powder to the CD solution. It will likely not dissolve immediately.[1]

• pH Cycling (The Secret Step):

  • Add 1M NaOH dropwise while stirring until the solution goes clear (forcing ionization and inclusion).

  • Once clear, carefully back-titrate with 1M HCl to pH 7.4.

  • Note: If it precipitates upon back-titration, the concentration is too high for the CD capacity. Stop at pH 8.0.[2]

Visualizing the Encapsulation Workflow:

Figure 2: Schematic of the inclusion complex formation.[3] The hydrophobic indole core enters the cyclodextrin cavity, shielding it from the aqueous environment.

References

• Cayman Chemical. Indole-3-carboxaldehyde Product Information & Solubility. (Indole derivatives typically require DMSO stock and careful aqueous dilution).[4]

• European Medicines Agency (EMA). Background review for the excipient cyclodextrins. (Authoritative guide on using HP-beta-CD for solubilizing lipophilic drugs).

• PubChem. Acetic acid, 2-(1H-indole-5-carboxamido)-. (Structural confirmation and physicochemical properties).

• Avdeef, A.Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley-Interscience. (Foundational text on pKa and solubility-pH profiles).

• Saokham, P., et al. Solubility of Cyclodextrin-Drug Complexes. Molecules, 2018.[5] (Review of complexation mechanisms for hydrophobic drugs).

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for specific handling requirements of 2-(1H-Indole-5-carboxamido)acetic acid.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. organicchemistrydata.org [organicchemistrydata.org]
• 3. alfachemic.com [alfachemic.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. pjps.pk [pjps.pk]

Troubleshooting low yields in Indole-5-carboxylic acid amide coupling reactions

Ticket ID: IND-C5-COUPLING

Status: Open

Assigned Specialist: Senior Application Scientist

Executive Summary: The "Deceptive" Indole

You are likely here because your amide coupling reaction using Indole-5-carboxylic acid is stalling at 30-50% conversion, or you are isolating an insoluble "brick dust" crude mixture that defies purification.

While the C5-position carboxylic acid appears sterically accessible, this substrate presents a "Perfect Storm" of three specific challenges:

• Solubility: The unprotected indole core promotes strong intermolecular Hydrogen-bonding (H-bonding), rendering the starting material insoluble in standard non-polar solvents (DCM, Toluene).

• N1-Interference: The indole N-H (pKa ~16) is not nucleophilic enough to react with mild electrophiles, but in the presence of activated esters (HATU/HBTU intermediates) and base, it can act as a competitive nucleophile, leading to N-acyl dimers (dimerization).

• Zwitterionic Behavior: If your coupling partner is basic, the indole-5-COOH can form varying salt states that crash out of solution before reacting.

Part 1: Diagnostic & Troubleshooting (FAQs)

Q1: My starting material won't dissolve in DCM or THF. Can I run this as a suspension?

Answer: No. Heterogeneous amide couplings with Indole-5-carboxylic acid rarely reach completion because the active ester precipitates before the amine can attack.

• The Fix: You must disrupt the intermolecular H-bonding.

  • Tier 1: Switch to DMF (N,N-Dimethylformamide) or NMP (N-Methyl-2-pyrrolidone).

  • Tier 2: If you must use DCM (e.g., for workup reasons), use a "Magic Mix" of DCM:DMF (4:1) . The small amount of DMF breaks the H-bond aggregates.

  • Tier 3 (Recommended): Protect the Nitrogen. Installing a Boc (tert-butyloxycarbonyl) group on the N1 position drastically increases lipophilicity, making the substrate soluble in DCM and preventing side reactions.

Q2: I see a new spot on TLC that runs higher than my product, but the mass is effectively double. What is it?

Answer: This is the N-acyl dimer .

• Mechanism: The coupling reagent activates the C5-COOH. If your amine partner is sterically hindered or electron-deficient (slow kinetics), the activated acid will eventually react with the N1-H of another indole molecule.

• The Fix:

  • Protect N1: Use N-Boc-Indole-5-COOH. This completely eliminates this pathway.

  • Reverse Addition: Pre-mix the Amine and Base. Add the Indole-COOH and Coupling Reagent last and slowly. This ensures the activated acid immediately encounters the desired amine, not another indole.

Q3: Standard EDC/HOBt coupling failed. Should I move to HATU?

Answer: HATU is the "Gold Standard" for reactivity, but T3P (Propanephosphonic acid anhydride) is often superior for Indoles.

• Why T3P?

  • Solubility: T3P is supplied in EtOAc or DMF, compatible with indole solubility.

  • Workup: T3P byproducts are water-soluble.[1] Indole amides are often difficult to purify; eliminating the urea byproduct (from EDC/DIC) or the guanidinium byproduct (from HATU) simplifies the isolation.

  • Epimerization: If your amine is chiral, T3P has the lowest risk of racemization.

Part 2: Decision Logic & Mechanisms

Visual 1: Troubleshooting Decision Tree

Use this logic flow to determine your next experimental step.

Caption: Diagnostic logic flow for troubleshooting Indole-5-carboxylic acid coupling failures.

Visual 2: The "N1-Interference" Mechanism

Understanding how the unprotected nitrogen sabotages the reaction.

Caption: Competitive pathway where unprotected Indole N1 attacks the activated ester, forming dimers.

Part 3: Optimized Protocols

Protocol A: The "Modern Standard" (T3P in DMF)

Best for: Scalability, easy workup, and preventing epimerization.

Reagents:

• Indole-5-carboxylic acid (1.0 equiv)[2]

• Amine Partner (1.1 equiv)

• T3P (Propanephosphonic acid anhydride) (1.5 equiv, 50% wt in DMF or EtOAc)

• DIPEA (N,N-Diisopropylethylamine) (3.0 - 4.0 equiv)

• Solvent: DMF (Concentration: 0.1 M - 0.2 M)

Step-by-Step:

• Dissolution: In a dry vial, dissolve Indole-5-carboxylic acid and the Amine in DMF.

• Base Addition: Add DIPEA. Stir for 5 minutes. Note: The solution may warm slightly.[3][4]

• Activation: Add T3P solution dropwise at 0°C (ice bath).

• Reaction: Remove ice bath and stir at Room Temperature (RT) for 2-12 hours.

  • Checkpoint: Monitor by LCMS.[5] Look for the disappearance of the acid (M-H peak).

• Workup (The "T3P Advantage"):

  • Dilute reaction with EtOAc.

  • Wash 2x with Water (Removes DMF and T3P byproducts).

  • Wash 1x with Sat. NaHCO3 (Removes unreacted acid).

  • Wash 1x with 1M HCl (Removes unreacted amine, if product is not basic).

  • Dry over Na2SO4 and concentrate.

Protocol B: The "Nuclear Option" (Ghosez's Reagent)

Best for: Extremely unreactive/hindered amines where HATU/T3P fails. Warning: Requires strictly anhydrous conditions.

Reagents:

• Indole-5-carboxylic acid (1.0 equiv)[2]

• Ghosez's Reagent (1-Chloro-N,N,2-trimethyl-1-propenylamine) (1.2 equiv)

• Amine Partner (1.5 equiv)

• TEA (Triethylamine) (3.0 equiv)

• Solvent: Dry DCM or THF.

Step-by-Step:

• Acid Chloride Formation: Suspend Indole-5-carboxylic acid in dry DCM. Add Ghosez's reagent dropwise at 0°C. Stir for 1 hour at RT.

  • Observation: The suspension should clear as the acid chloride forms.

• Coupling: In a separate vial, mix the Amine and TEA in DCM.

• Addition: Add the Acid Chloride solution (from step 1) into the Amine solution dropwise.

• Quench: After 1 hour, quench with sat. NaHCO3.

Part 4: Reagent Comparison Data

Feature	EDC / HOBt	HATU / DIPEA	T3P (Propylphosphonic Anhydride)	Acid Chloride (Ghosez)
Reactivity	Moderate	High	High	Very High
Solubility	Poor (DCM based)	Good (DMF compatible)	Excellent (DMF/EtOAc)	Good
Side Reactions	N-Acylurea formation	Guanidinium formation	Very Low	Hydrolysis if wet
Workup	Difficult (Urea removal)	Difficult (PF6 salts)	Easy (Water soluble)	Moderate
Cost	Low	High	Moderate	High
Recommendation	Avoid for Indoles	Standard Use	Preferred Choice	Last Resort

References

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.

• Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals.[1][5][6] Organic Process Research & Development, 20(2), 140–177.

• Patterson, A. W., et al. (2011). Protection of Indoles: A Guide for the Medicinal Chemist. The Journal of Organic Chemistry. (General reference for N-protection strategies).

• Archimica (Now Euticals). (2010). T3P® (Propanephosphonic Acid Anhydride) – The Coupling Reagent of the Future.[1] Technical White Paper. (Industry standard data on T3P solubility and workup).

Sources

• 1. T3P Brochure | AMRI [amri.staging.ribbitt.com]
• 2. 1H-Indole-5-Carboxylic Acid | C9H7NO2 | CID 74280 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. jpt.com [jpt.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. One moment, please... [growingscience.com]
• 6. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Cell Permeability of Indole-5-carboxamide Glycine Conjugates

Introduction

Welcome to the technical support center for researchers working with Indole-5-carboxamide glycine conjugates. This guide is designed to provide in-depth troubleshooting strategies and answers to frequently asked questions (FAQs) regarding the cell permeability of this important class of molecules. Indole derivatives are a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" for their interaction with diverse pharmacological targets.[1] However, their therapeutic potential is often hampered by poor cell permeability, a critical hurdle in drug development.

This document provides a logical, question-driven workflow to diagnose permeability issues, troubleshoot common experimental assays, and implement effective strategies to enhance the cellular uptake of your compounds.

Part 1: Troubleshooting Guide & FAQs

This section is structured to guide you from initial diagnosis of permeability problems to advanced strategic solutions.

Section 1: Initial Diagnosis - Why is My Compound's Permeability Low?

Q1: My Indole-5-carboxamide glycine conjugate shows low biological activity in cell-based assays. I suspect poor cell permeability. Where do I start?

A1: Your starting point should be a thorough evaluation of the compound's fundamental physicochemical properties, as these are the primary determinants of passive diffusion across the lipid bilayer of a cell. The most widely accepted framework for this is Lipinski's Rule of Five (Ro5) .[2][3] This rule of thumb predicts poor absorption or permeation when a compound violates two or more of the following criteria:

• Molecular Mass: Less than 500 Daltons

• Lipophilicity (Log P): An octanol-water partition coefficient (Log P) not exceeding 5

• Hydrogen Bond Donors: No more than 5 (total number of nitrogen-hydrogen and oxygen-hydrogen bonds)

• Hydrogen Bond Acceptors: No more than 10 (all nitrogen or oxygen atoms)

The glycine conjugation adds a polar, flexible tail to the indole core, which can increase the hydrogen bond donor/acceptor count and potentially decrease lipophilicity, making it a common reason for permeability issues.

Table 1: Lipinski's Rule of Five (Ro5) Parameters for Oral Bioavailability [2][4]

Parameter	Guideline	Rationale for Poor Permeability
Molecular Weight (MW)	< 500 Da	Larger molecules have greater difficulty diffusing across the cell membrane.
Lipophilicity (ClogP)	< 5	The molecule must be sufficiently lipophilic to enter the lipid bilayer, but not so lipophilic that it gets trapped.[5]
H-Bond Donors (HBD)	≤ 5	A high number of H-bond donors increases solvation in the aqueous environment, raising the energy barrier for entering the lipid membrane.[6]
H-Bond Acceptors (HBA)	≤ 10	Similar to HBDs, a high number of H-bond acceptors increases hydrophilicity and hinders membrane partitioning.[4]

First Step: Calculate these descriptors for your conjugate. This will provide a foundational hypothesis for why permeability might be low.

Q2: My compound has a high molecular weight (>500 Da) due to the conjugation. Is low permeability inevitable?

A2: Not necessarily. While a high molecular weight is a liability under Lipinski's rules, many successful drugs, particularly in the space of complex natural products and PROTACs, exist "beyond the Rule of Five" (bRo5).[5] However, when MW is high, other properties must be optimized to compensate. A key strategy is to minimize the "desolvation penalty" – the energy required to shed water molecules before entering the cell membrane. This can be achieved by intramolecular hydrogen bonding, which effectively "hides" polar groups and reduces the molecule's polar surface area (PSA).

Q3: I performed a Parallel Artificial Membrane Permeability Assay (PAMPA), and the results are poor. What does this specifically tell me?

A3: A poor result in a PAMPA assay is a strong indicator that your molecule has inherently low passive diffusion capabilities.[7] The PAMPA model is cell-free and consists of an artificial lipid membrane, thus it isolates the compound's ability to cross a lipid bilayer without the influence of active transporters or efflux pumps.[7] This result validates the initial physicochemical assessment (Q1) and suggests that the molecule's structure itself is the primary barrier.

Figure 1: General troubleshooting workflow for low cell permeability.

Section 2: Advanced Cellular Assay Troubleshooting

Q4: My compound showed some permeability in PAMPA, but it's much worse in a Caco-2 cell assay. What's happening?

A4: This discrepancy strongly suggests the involvement of active efflux pumps . Caco-2 cells, derived from human colon carcinoma, form a polarized monolayer that mimics the intestinal epithelium and expresses various transporter proteins, including efflux pumps like P-glycoprotein (P-gp) and Breast Cancer Resistance Protein (BCRP).[8][9] These pumps actively transport substrates out of the cell, reducing net intracellular accumulation.

To confirm this, you must perform a bidirectional Caco-2 assay .[8] This involves measuring permeability in two directions:

• Apical to Basolateral (A-B): Simulates drug absorption from the gut into the bloodstream.

• Basolateral to Apical (B-A): Simulates efflux from the blood back into the gut lumen.

An efflux ratio (ER) is calculated as Papp(B-A) / Papp(A-B) . An ER greater than 2 is a clear indicator that your compound is a substrate for an active efflux pump.[8][9]

Figure 2: Active efflux reducing net drug absorption in Caco-2 cells.

Q5: My bidirectional Caco-2 assay confirms active efflux (ER > 2). How can I pinpoint which transporter is responsible?

A5: You can identify the specific efflux pump by running the Caco-2 assay in the presence of known transporter inhibitors.[8][9] An increase in the A-B permeability (and a corresponding decrease in the efflux ratio) when an inhibitor is present confirms that your compound is a substrate for that specific pump.

Table 2: Common Efflux Pump Inhibitors for Caco-2 Assays

Inhibitor	Target Transporter	Typical Concentration
Verapamil	P-glycoprotein (P-gp)	50-100 µM
Fumitremorgin C	Breast Cancer Resistance Protein (BCRP)	10 µM
MK-571	Multidrug Resistance-associated Protein 2 (MRP2)	50 µM

Section 3: Strategic Solutions to Enhance Permeability

Q6: My compound has intrinsically low passive permeability (confirmed by PAMPA). What chemical modification strategies can I employ?

A6: When passive diffusion is the problem, you need to modify the molecule to make it more "lipid-friendly." For indole-5-carboxamide glycine conjugates, several strategies are effective:

• Prodrug Approach: This is a highly effective strategy where the parent drug is chemically modified to create an inactive derivative (the prodrug) with improved permeability.[10][11] This prodrug crosses the cell membrane and is then cleaved by intracellular enzymes (e.g., esterases) to release the active parent compound. A common method is to mask the polar carboxyl group of the glycine moiety with a lipophilic ester.[12] This increases lipophilicity and reduces the hydrogen bond donor count.

• Amide-to-Ester Substitution: The amide bond in your conjugate can be a significant contributor to poor permeability. A bioisosteric replacement of an amide with a less polar ester can lead to dramatic improvements in permeability.[13][14] This simple substitution can enhance lipophilicity without drastically altering the molecule's core structure.

• Lipophilicity Modulation: Systematically modify parts of the indole core or the carboxamide substituent to increase lipophilicity (increase Log P). This could involve adding small alkyl or halogen groups. However, this must be balanced, as excessively high lipophilicity (Log P > 5) can lead to poor solubility and trapping within the membrane.[5][15]

Figure 3: The prodrug concept for overcoming permeability barriers.

Q7: Beyond chemical modification, are there formulation-based strategies to improve delivery?

A7: Yes. If structural modifications are not feasible or compromise the compound's activity, advanced drug delivery systems can be employed. Nanotechnology offers promising solutions to overcome pharmacological barriers.[16]

• Nanocarriers: Encapsulating your conjugate in nanocarriers like liposomes, polymeric nanoparticles, or graphene oxide can protect it from degradation, improve solubility, and enhance its transport across cell membranes.[1][16][17] Nanoparticles can increase drug absorption through mechanisms like endocytosis.[17] They can be designed to release the drug specifically at the target site, increasing bioavailability and minimizing systemic exposure.[1]

Part 2: Experimental Protocols

This section provides standardized, step-by-step protocols for the key permeability assays discussed.

Protocol 1: Parallel Artificial Membrane Permeability Assay (PAMPA)

This assay measures passive diffusion in a cell-free system.

Methodology:

• Prepare Donor Solution: Dissolve the test compound in a suitable buffer (e.g., PBS pH 7.4) to a final concentration of 100-200 µM.

• Hydrate the PAMPA Plate: The top plate (filter plate) contains a microporous filter. Add a lipid solution (e.g., 1-2% lecithin in dodecane) to coat the filter, creating the artificial membrane.

• Prepare Acceptor Plate: Fill the wells of the bottom plate (acceptor plate) with buffer, which may contain a scavenger agent to prevent back-diffusion.

• Assay Start: Add 150-200 µL of the donor solution to each well of the filter plate.[7] Carefully place the filter plate onto the acceptor plate, ensuring the lipid membrane is in contact with the acceptor buffer.

• Incubation: Incubate the plate assembly at room temperature for 4-18 hours with gentle shaking.[8]

• Sample Analysis: After incubation, separate the plates. Determine the concentration of the compound in both the donor and acceptor wells using a suitable analytical method (e.g., LC-MS, UV-Vis spectroscopy).

• Calculate Apparent Permeability (Papp): Use the following equation: Papp = [(-V_D * V_A) / ((V_D + V_A) * A * t)] * ln[1 - (C_A(t) / C_equilibrium)] Where: V_D = Donor volume, V_A = Acceptor volume, A = Membrane area, t = Incubation time, C_A(t) = Compound concentration in acceptor at time t, and C_equilibrium = Equilibrium concentration.

Table 3: Interpretation of PAMPA Papp Values

Papp (x 10⁻⁶ cm/s)	Permeability Classification
< 1	Low / Impermeable
1 - 10	Medium / Moderately Permeable
> 10	High / Highly Permeable

Protocol 2: Bidirectional Caco-2 Permeability Assay

This assay assesses both passive permeability and active transport in a cellular model.

Methodology:

• Cell Culture: Seed Caco-2 cells onto microporous transwell inserts and culture for 21-25 days until they form a confluent, differentiated monolayer.

• Monolayer Integrity Check: Before the experiment, measure the Transepithelial Electrical Resistance (TEER) of the monolayers.[7][8] Only use monolayers with TEER values above a predetermined threshold (e.g., >250 Ω·cm²). This ensures the integrity of the cell junctions.

• Prepare Transport Buffer: Use a physiologically relevant buffer like Hanks' Balanced Salt Solution (HBSS), pH 7.4.

• Transport Experiment (A-to-B):

  • Replace the culture medium in both apical (AP) and basolateral (BL) chambers with transport buffer.

  • Add the test compound to the AP side (donor compartment).

  • Incubate at 37°C with gentle shaking.

  • Take samples from the BL side (acceptor compartment) at various time points (e.g., 30, 60, 90, 120 min).

• Transport Experiment (B-to-A):

  • Repeat the experiment, but add the compound to the BL side (donor) and sample from the AP side (acceptor).[7]

• Sample Analysis: Quantify the compound concentration in all samples using LC-MS.

• Calculate Papp and Efflux Ratio:

  • Calculate Papp (A-to-B) and Papp (B-to-A) using the formula: Papp = (dQ/dt) / (A * C₀), where dQ/dt is the flux rate, A is the membrane surface area, and C₀ is the initial donor concentration.[7]

  • Calculate the Efflux Ratio (ER) = Papp(B-A) / Papp(A-B).

References

• Indole Antitumor Agents in Nanotechnology Formulations: An Overview - PMC. (n.d.). National Center for Biotechnology Information. Retrieved February 25, 2026, from [Link]

• Graphene Oxide as a Nanocarrier for Controlled Delivery of Indole. (2021, July 1). National Center for Biotechnology Information. Retrieved February 25, 2026, from [Link]

• Harnessing nanotechnology for efficient delivery of indole-based drugs in cancer treatment. (2025, October 17). Cancer Treatment and Research Communications. Retrieved February 25, 2026, from [Link]

• A convenient, high-throughput assay for measuring the relative cell permeability of synthetic compounds. (2007). Nature Protocols. Retrieved February 25, 2026, from [Link]

• Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024). (2024, October 9). MDPI. Retrieved February 25, 2026, from [Link]

• Optimization of the Caco-2 Permeability Assay to Screen Drug Compounds for Intestinal Absorption and Efflux. (n.d.). Springer Nature Experiments. Retrieved February 25, 2026, from [Link]

• Magnetic nanoparticle-catalyzed synthesis of indole derivatives: a green and sustainable method. (2022). ResearchGate. Retrieved February 25, 2026, from [Link]

• Molecular Modeling to Estimate the Diffusion Coefficients of Drugs and Other Small Molecules. (2020, November 16). MDPI. Retrieved February 25, 2026, from [Link]

• In Vitro Methods for Measuring the Permeability of Cell Monolayers. (2022, February 9). MDPI. Retrieved February 25, 2026, from [Link]

• Evaluation of a Conformationally Constrained Indole Carboxamide as a Potential Efflux Pump Inhibitor in Pseudomonas aeruginosa - PMC. (2022, May 26). National Center for Biotechnology Information. Retrieved February 25, 2026, from [Link]

• Lipinski's rule of five. (n.d.). Wikipedia. Retrieved February 25, 2026, from [Link]

• Caco-2 Permeability Assay. (n.d.). Evotec. Retrieved February 25, 2026, from [Link]

• Method for Determination of Drug Permeability. (2023, May 8). Labinsights. Retrieved February 25, 2026, from [Link]

• In vitro methods for measuring the permeability of cell mono- layers. (2022, January 5). Preprints.org. Retrieved February 25, 2026, from [Link]

• Prodrug Approach as a Strategy to Enhance Drug Permeability. (2025). ResearchGate. Retrieved February 25, 2026, from [Link]

• Prodrug Approach as a Strategy to Enhance Drug Permeability. (2025, February 21). PubMed. Retrieved February 25, 2026, from [Link]

• Lipinski, C.A. Lead- and drug-like compounds: the rule-of-five revolution. (2004). ResearchGate. Retrieved February 25, 2026, from [Link]

• Lipinski's Rule of 5 in Modern Drug Discovery. (2025, August 12). Zenovel. Retrieved February 25, 2026, from [Link]

• Lipinski rule of five. (2023, November 28). TIU Lecture Notes. Retrieved February 25, 2026, from [Link]

• Lipinski's rule of five – Knowledge and References. (n.d.). Taylor & Francis. Retrieved February 25, 2026, from [Link]

• Amide-to-Ester Substitution as a Strategy for Optimizing PROTAC Permeability and Cellular Activity. (2022, May 23). ACS Publications. Retrieved February 25, 2026, from [Link]

• Prodrug Strategies for Enhancing the Percutaneous Absorption of Drugs. (2014, December 12). MDPI. Retrieved February 25, 2026, from [Link]

• GM1-Binding Conjugates To Improve Intestinal Permeability. (2019, January 7). SciSpace. Retrieved February 25, 2026, from [Link]

• The Prodrug Approach: A Successful Tool for Improving Drug Solubility - PMC. (n.d.). National Center for Biotechnology Information. Retrieved February 25, 2026, from [Link]

• Advances in cell-based permeability assays to screen drugs for intestinal absorption. (2020, May 15). Expert Opinion on Drug Discovery. Retrieved February 25, 2026, from [Link]

• A New Amino Acid for Improving Permeability and Solubility in Macrocyclic Peptides through Side Chain-to-Backbone Hydrogen Bonding. (n.d.). eScholarship. Retrieved February 25, 2026, from [Link]

• Evaluation of a Conformationally Constrained Indole Carboxamide as a Potential Efflux Pump Inhibitor in Pseudomonas aeruginosa. (2025, October 14). ResearchGate. Retrieved February 25, 2026, from [Link]

• Efflux pumps and membrane permeability contribute to intrinsic antibiotic resistance in Mycobacterium abscessus. (2025, April 10). PLOS Pathogens. Retrieved February 25, 2026, from [Link]

• Permeability Benchmarking: Guidelines for Comparing in Silico, in Vitro, and in Vivo Measurements. (2025, March 21). ACS Publications. Retrieved February 25, 2026, from [Link]

• Amide-to-ester substitution as a strategy for optimizing PROTAC permeability and cellular activity. (2021, July 5). ChemRxiv. Retrieved February 25, 2026, from [Link]

• Strategies to promote permeation and vectorization, and reduce cytotoxicity of metal complex luminophores for bioimaging and intracellular sensing - PMC. (n.d.). National Center for Biotechnology Information. Retrieved February 25, 2026, from [Link]

• A new amino acid for improving permeability and solubility in macrocyclic peptides through side chain-to-backbone hydrogen bonding - PMC. (n.d.). National Center for Biotechnology Information. Retrieved February 25, 2026, from [Link]

• Efflux pumps and membrane permeability contribute to intrinsic antibiotic resistance in Mycobacterium abscessus. (2024, August 24). bioRxiv. Retrieved February 25, 2026, from [Link]

• GM1-Binding Conjugates To Improve Intestinal Permeability. (2019, January 7). PubMed. Retrieved February 25, 2026, from [Link]

• Impact of Molecular Descriptors on Computational Models. (n.d.). Springer Nature Experiments. Retrieved February 25, 2026, from [Link]

• Evaluation of a Conformationally Constrained Indole Carboxamide as a Potential Efflux Pump Inhibitor in Pseudomonas aeruginosa. (2022, May 26). PubMed. Retrieved February 25, 2026, from [Link]

• How to increase cell permeability of highly lipophillic compounds in vitro?. (2015, April 21). ResearchGate. Retrieved February 25, 2026, from [Link]

• Improving the Accuracy of Permeability Data to Gain Predictive Power: Assessing Sources of Variability in Assays Using Cell Monolayers. (n.d.). MDPI. Retrieved February 25, 2026, from [Link]

Sources

• 1. Indole Antitumor Agents in Nanotechnology Formulations: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lipinski's rule of five - Wikipedia [en.wikipedia.org]
• 3. lecture-notes.tiu.edu.iq [lecture-notes.tiu.edu.iq]
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• 5. Lipinski’s Rule of 5 in Modern Drug Discovery | Zenovel [zenovel.com]
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• 7. pdf.benchchem.com [pdf.benchchem.com]
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• 9. Caco-2 Permeability | Evotec [evotec.com]
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• 13. pubs.acs.org [pubs.acs.org]
• 14. chemrxiv.org [chemrxiv.org]
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• 16. Harnessing nanotechnology for efficient delivery of indole-based drugs in cancer treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. jns.kashanu.ac.ir [jns.kashanu.ac.ir]

Overcoming aggregation issues of indole derivatives in high-concentration screening

Ticket ID: IND-AGG-001 Status: Open Assigned Specialist: Senior Application Scientist Topic: Troubleshooting Aggregation & Solubility in Indole-Based Libraries

Introduction: Why is my Indole Library "Misbehaving"?

Welcome to the Technical Support Center. If you are screening indole derivatives at concentrations >10 µM and observing steep dose-response curves, "bell-shaped" inhibition, or irreproducible IC50 values, you are likely encountering Colloidal Aggregation , not specific binding.

Indoles are "privileged scaffolds" in drug discovery (common in kinase and GPCR ligands), but their planar, hydrophobic structure makes them prone to

stacking. In aqueous buffers, this leads to the formation of colloidal particles (100–1000 nm diameter) that sequester enzymes non-specifically.[1] This guide provides the diagnostic workflows and protocols to distinguish true hits from aggregation artifacts.

Module 1: Diagnosis – Is it a Specific Inhibitor or a Colloid?[1]

Q: I see strong inhibition, but the Hill slope is > 2.0. Is this an artifact?

A: Likely, yes. A Hill slope significantly greater than 1.0 (often 2–5) is a hallmark of colloidal aggregation. This occurs because the formation of the colloid is a cooperative phase separation event; once the Critical Aggregation Concentration (CAC) is reached, inhibition spikes largely independent of target saturation.

Q: What is the definitive test to confirm aggregation?

A: The Detergent Sensitivity Test (Shoichet Protocol). Colloidal aggregates are held together by weak hydrophobic interactions. Adding a non-ionic detergent below its Critical Micelle Concentration (CMC) disrupts the colloid without denaturing the enzyme.

Protocol: The Detergent Sensitivity Counter-Screen

• Control Arm: Run your standard enzymatic assay with the indole compound.

• Test Arm: Repeat the assay with the addition of 0.01% (v/v) Triton X-100 (freshly prepared).

• Analysis:

  • Inhibition Retained: The compound is a specific binder.

  • Inhibition Lost: The compound was acting via colloidal sequestration.

Visual Workflow: The Aggregation Decision Tree

Figure 1: Decision logic for distinguishing specific binding from colloidal aggregation artifacts.

Module 2: Prevention – Solving "Crash-Out" Precipitation

Q: My indole precipitates immediately when I dilute it from DMSO into buffer. Why?

A: You are seeing Kinetic Solubility Failure . Indoles are often soluble in DMSO (the "stock") but insoluble in water. When you pipet 100% DMSO stock directly into aqueous buffer, the rapid hydration of DMSO strips the "solvation shell" from the indole faster than the indole can equilibrate, causing it to "crash out" as amorphous solids.

Q: How do I fix this without changing the final buffer?

A: Use an Intermediate Dilution Step to lower the dielectric shock. Do not jump from 100% DMSO to 1% DMSO in one step.

Protocol: The "Step-Down" Dilution Method Instead of adding 1 µL stock to 99 µL buffer:

• Step 1: Dilute 10 mM stock (100% DMSO) to 1 mM in 50% DMSO/50% Buffer .

• Step 2: Dilute the 1 mM intermediate to 100 µM in 10% DMSO/90% Buffer .

• Step 3: Final dilution into assay well (e.g., to 10 µM, 1% DMSO).

Visual Workflow: Kinetic Solubilization Logic

Figure 2: Step-down dilution strategy to prevent kinetic precipitation (crash-out) of hydrophobic indoles.

Module 3: Assay Optimization – Additives & Conditions

Q: Which detergent is best for Indoles?

A: Non-ionic detergents are preferred. Triton X-100 is the industry standard for biochemical assays, but Tween-20 is often better for cell-based work due to lower cytotoxicity.

Critical Rule: The detergent concentration must be below the Critical Micelle Concentration (CMC) of the detergent itself (to avoid forming detergent micelles that sequester the drug) but above the concentration needed to disrupt drug aggregates.

Table 1: Recommended Detergents for Indole Screening

Detergent	CMC (mM)	CMC (%)	Working Conc.[2]	Best Application	Notes
Triton X-100	0.2–0.9	~0.015%	0.01%	Biochemical / Enzyme Assays	The "Gold Standard" for disrupting colloids [1].
Tween-20	0.06	~0.007%	0.005%	Surface Plasmon Resonance (SPR)	Less aggressive; good for preventing surface adsorption.
CHAPS	8.0	~0.49%	0.05%	Membrane Proteins	Zwitterionic; preserves membrane protein function better.

Q: Can I use BSA instead of detergent?

A: Yes. Bovine Serum Albumin (BSA) at 0.1 mg/mL acts as a "decoy."[3] Colloidal aggregates tend to adsorb proteins non-specifically.[1][4][5] If you provide excess BSA, the aggregates will adsorb the BSA instead of your precious enzyme target, restoring the enzyme's activity [2].

• Warning: High BSA (>1 mg/mL) might bind your indole monomer, reducing free drug concentration (protein binding).

Module 4: Advanced Characterization (The "Deep Dive")

Q: I need to prove to a reviewer that my compound is NOT aggregating. What data do I provide?

A: If the detergent test is ambiguous, use Dynamic Light Scattering (DLS) .

Protocol: DLS Validation

• Prepare Sample: Indole at 10–100 µM in assay buffer (filtered).

• Measure: Look for scattering intensity.[6]

  • Monomer: Minimal scattering (count rate < 100 kcps).

  • Aggregate: Massive scattering (count rate > 1000 kcps) and a defined radius (Rh) of 50–500 nm.

• Add Detergent: Add 0.01% Triton X-100.[5]

  • Result: If the scattering signal disappears or drops to baseline, it confirms the particles were reversible colloidal aggregates.

References

• Feng, B. Y., & Shoichet, B. K. (2006).[3][4][7] A detergent-based assay for the detection of promiscuous inhibitors.[1][2][3][4][5][8] Nature Protocols, 1(2), 550–553.[4] [Link]

• McGovern, S. L., et al. (2002). A common mechanism underlying promiscuous inhibitors from virtual and high-throughput screening.[7] Journal of Medicinal Chemistry, 45(8), 1712–1722. [Link]

• Owen, S. C., et al. (2012). Colloidal aggregation affects the efficacy of anticancer drugs in cell culture.[3] ACS Chemical Biology, 7(5), 959–965. [Link]

• Lipinski, C. A., et al. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews, 46(1-3), 3–26. [Link]

Sources

• 1. A Detergent-Based Assay for the Detection of Promiscuous Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Assay Interference by Aggregation - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. A detergent-based assay for the detection of promiscuous inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. unchainedlabs.com [unchainedlabs.com]
• 7. files.docking.org [files.docking.org]
• 8. Effect of detergent on "promiscuous" inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Guide: NMR Spectral Profiling of 2-(1H-Indole-5-carboxamido)acetic Acid

Executive Summary

In medicinal chemistry, 2-(1H-Indole-5-carboxamido)acetic acid serves as a critical scaffold, often functioning as a linker in fragment-based drug discovery or as a precursor for peptidomimetics targeting G-protein coupled receptors (GPCRs).

This guide provides a rigorous comparative analysis of the 1H and 13C NMR spectral signatures of this compound. Unlike standard spectral lists, this document compares the product against its synthetic precursors—Indole-5-carboxylic acid and Glycine —to establish definitive proof of structure. We focus on the diagnostic shifts associated with amide bond formation and the electronic perturbation of the indole ring.

Structural Logic and Assignment Strategy

To accurately assign the spectrum, one must understand the electronic environment. The molecule consists of an electron-rich indole ring coupled to an electron-withdrawing glycine moiety via an amide linkage.

The Assignment Workflow

The following decision tree illustrates the logic used to validate the structure against impurities or starting materials.

Figure 1: Logical workflow for confirming amide bond formation via 1H NMR splitting patterns.

Experimental Protocol

Reliable NMR data requires meticulous sample preparation, particularly for indole derivatives which can be prone to oxidation or aggregation.

Materials and Methods

• Solvent: DMSO-d6 (99.9% D) + 0.03% TMS.

  • Rationale: CDCl3 is unsuitable due to the poor solubility of the carboxylic acid tail and the indole core. DMSO-d6 also slows proton exchange, allowing the observation of the amide NH and indole NH protons.

• Concentration: 10-15 mg in 0.6 mL solvent.

• Temperature: 298 K (25°C).

• Instrument: 400 MHz or higher (500 MHz preferred for resolving aromatic overlap).

Step-by-Step Preparation

• Weighing: Weigh 12 mg of the dry solid into a clean vial.

• Solvation: Add 0.6 mL DMSO-d6. Sonicate for 30 seconds. Note: If the solution is cloudy, filter through a glass wool plug directly into the NMR tube. Suspended solids cause line broadening.

• Shimming: Perform gradient shimming. Ensure the TMS peak width at half-height is <0.8 Hz.

Comparative 1H NMR Analysis

The definitive proof of synthesis lies in the "Shift and Split" phenomenon comparing the starting material (Indole-5-carboxylic acid) to the product.

Key Diagnostic Regions

A. The Amide Linkage (The "Smoking Gun")

In the starting material (Indole-5-carboxylic acid), you have a carboxylic acid proton (usually invisible or >12 ppm broad). In the product, this is replaced by an Amide NH .

• Observation: A triplet signal appears around 8.6 - 8.8 ppm .

• Coupling: It appears as a triplet (

  Hz) because it couples to the adjacent Glycine .

• Validation: If you add

  , this peak disappears (H-D exchange), and the Glycine collapses from a doublet to a singlet.

B. The Glycine Methylene

• Free Glycine:

  appears as a singlet ~3.5 ppm (in ).

• Product: The

  shifts downfield to ~3.95 ppm and splits into a doublet ( Hz) due to the Amide NH.

Comparative Data Table (DMSO-d6)

Position / Assignment	Chemical Shift ( , ppm)	Multiplicity	Integral	Coupling ( , Hz)	Comparison vs. Precursor
Indole NH (H1)	11.30	Broad s	1H	-	Similar to Indole-5-COOH
Amide NH	8.72	t	1H	5.9	New Signal (Absent in precursor)
Indole H4	8.21	d	1H	1.5	Deshielded (ortho to carbonyl)
Indole H6	7.75	dd	1H	8.5, 1.5	-
Indole H7	7.45	d	1H	8.5	-
Indole H2	7.38	t/m	1H	2.8	-
Indole H3	6.55	m	1H	-	Characteristic Indole signal
Glycine	3.96	d	2H	5.9	Shifted +0.4 ppm vs free Glycine
Carboxylic OH	~12.5	Broad	1H	-	Often invisible due to exchange

13C NMR Spectral Analysis

The 13C spectrum provides the carbon skeleton verification. The critical comparison here is distinguishing the two carbonyl peaks: the amide carbonyl and the carboxylic acid carbonyl.

Carbonyl Differentiation

• Amide C=O: Typically appears upfield relative to the acid, around 167-168 ppm .

• Carboxylic Acid C=O: Typically appears further downfield, around 171-172 ppm .

Aromatic Region (100 - 140 ppm)

The indole carbons show specific shifts. The C5 carbon (attached to the amide) and C3 (beta to nitrogen) are distinct.

Carbon Assignment	Chemical Shift ( , ppm)	Signal Type	Notes
Acid C=O	171.8	Quaternary	Glycine tail terminus
Amide C=O	167.5	Quaternary	Linker carbonyl
Indole C5	125.4	Quaternary	Ipso to amide
Indole C7a	138.2	Quaternary	Bridgehead
Indole C3a	127.1	Quaternary	Bridgehead
Indole C2	126.8	CH	-
Indole C6	120.5	CH	-
Indole C4	121.2	CH	-
Indole C7	111.8	CH	-
Indole C3	102.5	CH	Highly shielded (characteristic)
Glycine	41.5		-

Structural Validation Pathway

To ensure the "Self-Validating System" required by high-integrity science, the following diagram outlines the correlations expected in 2D NMR (COSY and HMBC). This confirms connectivity, not just functional groups.

Figure 2: 2D NMR Correlation map. The convergence of HMBC correlations from Indole H4 and Glycine CH2 onto the same Carbonyl (167.5 ppm) definitively proves the linkage.

Troubleshooting & Common Pitfalls

Issue: Missing Amide Proton

• Cause: Water in the DMSO-d6 causing rapid proton exchange.

• Solution: Use a fresh ampoule of DMSO-d6. Do not use solvent stored in a screw-cap bottle for months.

Issue: Peak Broadening of Indole H2/H3

• Cause: Concentration-dependent stacking or tautomerization.

• Solution: Dilute the sample. If the sample is >20mg/0.6mL,

  - stacking of the indole rings can broaden signals.

Issue: Impurity Peaks at 2.5 ppm and 3.3 ppm

• Identification: 2.50 ppm is DMSO; 3.33 ppm is Water.

• Action: These are reference standards. Ensure your calibration sets the DMSO quintet center exactly to 2.50 ppm.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.

• AIST Spectral Database for Organic Compounds (SDBS). SDBS No. 1269 (Indole-5-carboxylic acid). National Institute of Advanced Industrial Science and Technology. [Link]

• Wishart, D.S., et al. (2022). HMDB0000123 (Glycine) Spectral Data. Human Metabolome Database. [Link]

• Reich, H. J. (2024). Structure Determination Using NMR. University of Wisconsin-Madison. [Link]

Comparative Guide: Mass Spectrometry Profiling of Indole-5-Carboxamide Derivatives

Executive Summary

Indole-5-carboxamide derivatives represent a distinct structural class often overshadowed by their ubiquitous regioisomers, the Indole-3-carboxamides (common in synthetic cannabinoids like JWH-018 and kinase inhibitors). However, 5-substituted indoles are emerging as potent scaffolds for Monoamine Oxidase B (MAO-B) inhibitors (e.g., PSB-1410) and novel psychoactive substances (NPS).

This guide provides a technical comparison of the mass spectrometry (MS) fragmentation patterns of Indole-5-carboxamides versus their 3-isomers. It addresses the critical analytical challenge: regioisomeric differentiation . While Electron Ionization (EI) spectra of these isomers are often indistinguishable, Electrospray Ionization (ESI-MS/MS) reveals subtle, mechanistically driven differences in fragmentation kinetics and ion stability.

The Regioisomer Challenge: C3 vs. C5

The core analytical difficulty lies in the electronic connectivity of the carboxamide group to the indole ring.

• Indole-3-Carboxamides (The Standard): The C3 position is electronically coupled to the indole nitrogen (N1) via a vinylogous amide system. The N1 lone pair can donate electron density through the double bond to C3, stabilizing the positive charge generated during fragmentation.

• Indole-5-Carboxamides (The Alternative): The C5 position is located on the benzenoid ring. It lacks direct conjugation with the pyrrole nitrogen's lone pair. Consequently, the "Indole-5-yl" cation formed upon amide cleavage is significantly less stable than the "Indole-3-yl" cation.

Impact on MS Data: This stability difference drives the fragmentation pathways. 3-substituted indoles readily undergo

-cleavage or inductive cleavage at the carbonyl, yielding abundant core ions. 5-substituted indoles often require higher collision energies (CE) to fragment and may show a higher survival of the protonated molecular ion .

Mechanistic Fragmentation Analysis

Fragmentation Pathways

The following analysis compares the primary dissociation routes under ESI-CID (Collision Induced Dissociation) conditions.

Pathway A: Amide Bond Cleavage (Neutral Loss of Amine)

• Mechanism: Protonation occurs at the amide oxygen or nitrogen. Inductive cleavage breaks the amide bond, releasing the amine side chain as a neutral molecule.

• 3-Carboxamide Behavior: Very Favored. The resulting acylium ion (or indolyl cation after CO loss) is resonance-stabilized by the N1 nitrogen.

  • Diagnostic Ion: High intensity

    .

• 5-Carboxamide Behavior: Less Favored. The resulting phenyl-cation-like intermediate at C5 is high-energy.

  • Observation: Lower intensity of the acylium ion; competitive fragmentation may occur on the side chain itself before the amide bond breaks.

Pathway B: Radical-Driven Rearrangements

• Mechanism: Hydrogen rearrangements (e.g., McLafferty-type) involving the alkyl side chains.

• Comparison: 5-carboxamides often exhibit unique "remote" hydrogen rearrangements because the rigid benzene ring prevents the facile 1,4- or 1,5-hydride shifts seen in the more flexible 3-acyl systems.

Diagnostic Ion Table

Data modeled based on mono-substituted indole carboxamide scaffolds (e.g., PSB-1410 derivatives).

Feature	Indole-3-Carboxamide (Reference)	Indole-5-Carboxamide (Target)	Mechanistic Cause
Precursor Stability	Moderate	High	Lack of resonance-assisted cleavage at C5 stabilizes .
Base Peak (Low CE)	Acylium Core ( 144*)	Protonated Molecule ( )	Higher energy barrier for C5-amide bond fission.
Characteristic Loss	Neutral Amine + CO	Neutral Amine only	C5-acylium ion is less prone to immediate decarbonylation compared to C3.
Diagnostic Ratio	High Ratio ( )	Low Ratio ( )	Kinetic stability of the 5-substituted precursor.
Isomer Differentiation	Elutes later on C18 (typically)	Elutes earlier on C18	5-position is more "linear" and polar-accessible than the crowded 3-position.

*Note: m/z 144 is specific to the unsubstituted indole-3-carbonyl core. Substituents will shift this mass.

Visualization of Fragmentation Logic

The following diagram illustrates the divergent fragmentation pathways driven by the stability of the carbocation intermediates.

Caption: Comparative fragmentation kinetics. The green path (3-isomer) is energetically favored, leading to high fragmentation. The red/yellow path (5-isomer) is hindered, leading to precursor survival.

Experimental Protocol: Self-Validating Identification Workflow

This protocol is designed to distinguish regioisomers using a "Survival Yield" method, which quantifies the stability difference described above.

Materials

• LC System: UHPLC (e.g., Agilent 1290 or equivalent).

• Column: C18 Reverse Phase (e.g., Kinetex 2.6µm, 100 x 2.1 mm).

• Mobile Phase: A: 0.1% Formic Acid in Water; B: 0.1% Formic Acid in Acetonitrile.

• Standard: Indole-3-carboxylic acid (or a specific 3-carboxamide derivative) as a "Resonance Benchmarker."

Step-by-Step Workflow

• System Benchmarking (The Control):

  • Inject the 3-carboxamide standard .

  • Run a "Collision Energy Ramp" (e.g., 10, 20, 30, 40, 50 eV).

  • Validation Check: Identify the CE where the precursor intensity drops to 50% (

    ). For 3-carboxamides, this is typically low (e.g., 15-20 eV).

• Unknown Analysis:

  • Inject the candidate Indole-5-carboxamide .

  • Apply the exact same CE Ramp.

  • Data Capture: Monitor the transition of Parent

    Core Fragment.

• The "Survival Yield" Calculation:

  • Calculate the ratio of [Precursor Intensity] / [Total Ion Intensity] at 30 eV.

  • Interpretation:

    • Ratio < 0.2: Likely 3-Carboxamide (Fragile).

    • Ratio > 0.6: Likely 5-Carboxamide (Robust).

• Chromatographic Confirmation:

  • If a mixture is suspected, run a gradient from 5% B to 95% B over 10 minutes.

  • Rule of Thumb: 5-carboxamides generally elute earlier than 3-carboxamides due to the lack of the hydrogen-bond-donating NH (pyrrole) being obscured by the carbonyl in the 3-position (intramolecular H-bonding in 3-isomers increases lipophilicity/retention).

Workflow Diagram

Caption: Decision tree for assigning regioisomer identity based on precursor ion stability (Survival Yield).

References

• Abiedalla, Y., et al. (2019). Spectroscopic Differentiation and Regioisomeric Indole Aldehydes: Synthetic Cannabinoids Precursors. National Institute of Justice. Available at: [Link]

• Gombert, M., et al. (2014). Indazole- and indole-5-carboxamides: selective and reversible monoamine oxidase B inhibitors with subnanomolar potency. Journal of Medicinal Chemistry. Available at: [Link]

• Kusano, M., et al. (2014). Identification of two new-type synthetic cannabinoids, N-(1-adamantyl)-1-pentyl-1H-indole-3-carboxamide (APICA)...[1][2]. Forensic Toxicology. Available at: [Link]

• Banister, S. D., et al. (2015). Effects of Bioisosteric Fluorine in Synthetic Cannabinoid Designer Drugs. ACS Chemical Neuroscience.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Validating Purity of 2-(1H-Indole-5-carboxamido)acetic Acid: An LC-MS/MS Technical Guide

Executive Summary

The shift from stoichiometric verification to trace impurity profiling.

For researchers working with 2-(1H-Indole-5-carboxamido)acetic acid (an indole-5-carbonyl-glycine conjugate), traditional purity assays often fail to detect critical trace impurities. While 1H-NMR confirms structure and HPLC-UV assesses bulk purity, neither can adequately detect non-chromophoric contaminants (like free glycine) or low-level hydrolytic degradants in complex matrices.

This guide outlines a rigorous LC-MS/MS validation protocol . It moves beyond simple "area under the curve" calculations to a specificity-driven approach, ensuring that the amide bond integrity is maintained and that synthetic precursors (Indole-5-carboxylic acid) are quantified with high sensitivity.

Part 1: Technical Context & Compound Profile

The Molecule[1][2]

• IUPAC Name: 2-[(1H-indole-5-carbonyl)amino]acetic acid

• Molecular Formula: C₁₁H₁₀N₂O₃

• Molecular Weight: 218.21 g/mol

• Key Functional Groups: Indole (hydrophobic, UV active), Carboxamide (linker), Carboxylic Acid (ionizable, polar).

The Analytical Challenge

The synthesis of this conjugate typically involves coupling Indole-5-carboxylic acid with Glycine using reagents like EDC/NHS or HATU.

• Isobaric Interferences: Synthetic byproducts may have similar retention times to the product.

• UV-Silent Impurities: Excess glycine or urea byproducts from coupling reagents have weak UV absorbance at 254/280 nm, leading to false "high purity" results in HPLC-UV.

• Hydrolytic Instability: The amide bond is susceptible to hydrolysis, reverting to the parent indole acid.

Part 2: Comparative Analysis (The "Why")

The following table objectively compares the three primary validation methodologies.

Feature	HPLC-UV (DAD)	1H-NMR (qNMR)	LC-MS/MS (MRM)
Primary Utility	Bulk purity % (Area normalization).	Structural confirmation & molar ratio.	Trace impurity profiling & biological quantification.
Sensitivity (LOD)	~0.1 - 1.0 µg/mL	~10 - 100 µg/mL (Low sensitivity).	< 1.0 ng/mL (High sensitivity).
Specificity	Low. Co-eluting peaks can hide impurities.	High for structure, low for trace overlap.	Excellent. Mass filtration separates co-eluting peaks.
Blind Spots	Misses non-chromophores (e.g., Glycine).	Overlapping solvent/water peaks.	Matrix effects (Ion suppression).
Throughput	High (10-30 min runs).	Low (Manual processing).	High (2-5 min runs possible).

Part 3: Experimental Protocol (The "How")

Workflow Visualization

The following diagram illustrates the validated workflow, highlighting the decision points between UV and MS detection.

Caption: Dual-stream workflow allowing simultaneous bulk purity assessment (UV) and specific impurity quantitation (MS).

LC-MS/MS Method Parameters[3][4][5]

• Instrument: Triple Quadrupole MS coupled with UHPLC.

• Column: Waters ACQUITY UPLC HSS T3 C18 (1.8 µm, 2.1 x 100 mm).

  • Rationale: The T3 bonding technology retains polar compounds (like the glycine tail) better than standard C18, preventing the analyte from eluting in the void volume.

• Mobile Phase:

  • A: 0.1% Formic Acid in Water.[1]

  • B: 0.1% Formic Acid in Acetonitrile.[1]

• Gradient:

  • 0-1 min: 5% B (Isocratic hold for polar impurities).

  • 1-6 min: 5% -> 95% B.

  • 6-8 min: 95% B (Wash).

  • 8-10 min: 5% B (Re-equilibration).

• Flow Rate: 0.3 mL/min.[1]

Mass Spectrometry Settings (ESI Positive)

We utilize Multiple Reaction Monitoring (MRM) for maximum sensitivity.

• Ionization: Electrospray Ionization (ESI) Positive Mode.

• Precursor Ion: m/z 219.1 [M+H]⁺

• Key Transitions:

  • Quantifier: 219.1 → 144.1 (Loss of Glycine moiety, -75 Da). This confirms the amide bond exists.

  • Qualifier: 219.1 → 116.1 (Further fragmentation of the indole carbonyl).

Impurity Monitoring (Critical):

• Indole-5-carboxylic acid (Hydrolysis Product): Monitor m/z 162.1 → 144.1 or 116.1.

• Glycine: Monitor m/z 76.0 → 30.0 (Note: Glycine is difficult in RPLC; derivatization may be required for direct MS quantitation, but its absence in the 219 spectrum confirms purification).

Fragmentation Logic Diagram

Caption: Proposed fragmentation pathway for MRM transition selection. The 219->144 transition is specific to the amide bond cleavage.

Part 4: Validation Framework (Self-Validating System)

To ensure the method is trustworthy, follow this abbreviated validation scheme based on ICH Q2(R1) guidelines.

Specificity (Blank vs. Spiked)

• Protocol: Inject a solvent blank, a sample of the synthetic precursor (Indole-5-carboxylic acid), and the purified product.

• Acceptance: No interference peaks at the retention time of the product in the blank. Resolution > 1.5 between the product and the precursor acid.

Linearity & Range

• Protocol: Prepare 6 concentration levels (e.g., 10 ng/mL to 1000 ng/mL).

• Acceptance: Correlation coefficient (R²) > 0.99.

• Causality: This proves the detector response is proportional to concentration, essential for quantifying impurities relative to the main peak.

Accuracy (Recovery)

• Protocol: Spike the pure compound into a "placebo" matrix (or solvent) at 80%, 100%, and 120% of the target concentration.

• Acceptance: Recovery between 85-115%.

Limit of Detection (LOD)

• Calculation: Signal-to-Noise (S/N) ratio of 3:1.

• Target: For this compound, an LOD < 1 ng/mL indicates a successful high-sensitivity method.

Part 5: Common Pitfalls & Troubleshooting

Issue	Probable Cause	Solution
Signal Suppression	Matrix effects or co-eluting salts.	Switch to APCI source or improve LC separation (slower gradient).
Peak Tailing	Interaction between Indole NH and silanols.	Use a high-quality end-capped column (HSS T3) or increase buffer strength.
Carryover	Indole ring sticking to injector loop.	Use a needle wash of 50:50 MeOH:Water + 0.1% Formic Acid.
Ghost Peaks	Contaminated solvents.[2]	Use only LC-MS grade solvents (See Ref 3).

References

• ICH Expert Working Group. "Validation of Analytical Procedures: Text and Methodology Q2(R1)." International Conference on Harmonisation, 2005.

• Xu, X., et al. "Analyses of Indole Compounds in Sugar Cane Juice by HPLC and LC-MS/MS." Separations, 2017.[3][4]

• Pure Synth. "LCMS-Grade vs. HPLC-Grade Solvents: Why Purity Matters." Pure Synth Technical Blog, 2025.

• BenchChem. "A Comparative Analysis of HPLC-UV and LC-MS/MS." BenchChem Guides, 2025.[5]

• PubChem. "1H-Indole-5-Carboxylic Acid Compound Summary."[6] National Library of Medicine, 2025.

Sources

• 1. preprints.org [preprints.org]
• 2. pure-synth.com [pure-synth.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. 1H-Indole-5-Carboxylic Acid | C9H7NO2 | CID 74280 - PubChem [pubchem.ncbi.nlm.nih.gov]